Cas no 135207-19-1 (1-(pyridin-4-yl)ethane-1-thiol)
135207-19-1 structure
Product Name:1-(pyridin-4-yl)ethane-1-thiol
CAS No:135207-19-1
MF:C7H9NS
MW:139.218060255051
CID:1021395
PubChem ID:13824170
Update Time:2023-11-24
1-(pyridin-4-yl)ethane-1-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinemethanethiol,alpha-methyl-(9CI)
- 1-(pyridin-4-yl)ethane-1-thiol
- 1-(pyridin-4-yl)ethanethiol
-
- Inchi: 1S/C7H9NS/c1-6(9)7-2-4-8-5-3-7/h2-6,9H,1H3
- InChI Key: GIPPXXPTVWLFAO-UHFFFAOYSA-N
- SMILES: SC(C)C1C=CN=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 79
- Topological Polar Surface Area: 13.9
1-(pyridin-4-yl)ethane-1-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1289020-1.0g |
1-(pyridin-4-yl)ethane-1-thiol |
135207-19-1 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1289020-50mg |
1-(pyridin-4-yl)ethane-1-thiol |
135207-19-1 | 50mg |
$468.0 | 2023-10-01 | ||
| Enamine | EN300-1289020-100mg |
1-(pyridin-4-yl)ethane-1-thiol |
135207-19-1 | 100mg |
$490.0 | 2023-10-01 | ||
| Enamine | EN300-1289020-250mg |
1-(pyridin-4-yl)ethane-1-thiol |
135207-19-1 | 250mg |
$513.0 | 2023-10-01 | ||
| Enamine | EN300-1289020-500mg |
1-(pyridin-4-yl)ethane-1-thiol |
135207-19-1 | 500mg |
$535.0 | 2023-10-01 | ||
| Enamine | EN300-1289020-1000mg |
1-(pyridin-4-yl)ethane-1-thiol |
135207-19-1 | 1000mg |
$557.0 | 2023-10-01 | ||
| Enamine | EN300-1289020-2500mg |
1-(pyridin-4-yl)ethane-1-thiol |
135207-19-1 | 2500mg |
$1089.0 | 2023-10-01 | ||
| Enamine | EN300-1289020-5000mg |
1-(pyridin-4-yl)ethane-1-thiol |
135207-19-1 | 5000mg |
$1614.0 | 2023-10-01 | ||
| Enamine | EN300-1289020-10000mg |
1-(pyridin-4-yl)ethane-1-thiol |
135207-19-1 | 10000mg |
$2393.0 | 2023-10-01 |
1-(pyridin-4-yl)ethane-1-thiol Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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